6-Amino-1-(2-methylpropyl)-5-[(2-methylpropyl)amino]-1,2,3,4-tetrahydropyrimidine-2,4-dione
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Overview
Description
“6-Amino-1-(2-methylpropyl)-5-[(2-methylpropyl)amino]-1,2,3,4-tetrahydropyrimidine-2,4-dione” is a chemical compound with the CAS Number: 571150-18-0. It has a molecular weight of 254.33 . It is also known by its IUPAC name as 6-amino-1-isobutyl-5-(isobutylamino)-2,4(1H,3H)-pyrimidinedione .
Molecular Structure Analysis
The InChI code for this compound is1S/C11H20N4O3/c1-7(2)6-15-9(12)10(13-4-5-18-3)11(16)14-8(15)17/h7,13H,4-6,12H2,1-3H3,(H,14,16,17)
. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule. Physical And Chemical Properties Analysis
This compound is a powder at room temperature .Scientific Research Applications
Supramolecular Chemistry
The compound has been studied in the context of supramolecular chemistry. Fonari et al. (2004) investigated its use in forming hydrogen-bonded supramolecular assemblies. They synthesized novel pyrimidine derivatives, including 6-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-ylsulfamic acid, and co-crystallized them with macrocyclic cations, resulting in complex 2D and 3D network structures through extensive hydrogen bonding interactions (Fonari et al., 2004).
Crystal Structure Analysis
Orozco et al. (2009) explored its crystal structure in a study that yielded a salt-type adduct with piperidinium 6-amino-3-methyl-5-nitrosopyrimidine-2,4(1H,3H)-dione. This compound crystallizes with multiple hydrogen bonds, which contributes to understanding its structural properties and potential applications in materials science (Orozco et al., 2009).
Organic Synthesis
In the field of organic synthesis, various derivatives of the compound have been developed. For instance, El‐Brollosy et al. (2012) synthesized 1-[(Cyclopropylmethoxy)methyl]-6-(3,4-dimethoxybenzyl)-5-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione ethanol hemisolvate, highlighting the compound's versatility in forming different molecular structures with potential applications in pharmaceuticals and materials science (El‐Brollosy et al., 2012).
Medicinal Chemistry
Although details related to drug use and side effects are excluded as per your request, it is noteworthy that research in medicinal chemistry has involved the synthesis and characterization of derivatives for potential therapeutic applications. For instance, Udayakumar et al. (2017) reported the synthesis of dihydropyrimidine-2,4(1H,3H)-dione derivatives and their preliminary in vitro cytotoxic evaluation, indicating the compound's relevance in drug discovery and development (Udayakumar et al., 2017).
Safety and Hazards
properties
IUPAC Name |
6-amino-1-(2-methylpropyl)-5-(2-methylpropylamino)pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N4O2/c1-7(2)5-14-9-10(13)16(6-8(3)4)12(18)15-11(9)17/h7-8,14H,5-6,13H2,1-4H3,(H,15,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNVWSZFHMBSHLH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNC1=C(N(C(=O)NC1=O)CC(C)C)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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